[4-(2,6-Difluorophenyl)-1,3-thiazol-2-yl]methanol

• IUPAC Name: [4-(2,6-difluorophenyl)-1,3-thiazol-2-yl]methanol
• InChI: InChI=1S/C10H7F2NOS/c11-6-2-1-3-7(12)10(6)8-5-15-9(4-14)13-8/h1-3,5,14H,4H2
• InChI Key: YLMCBYPHKNAOTH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CSC(=N2)CO)F
• Molecular Formula: C10H7F2NOS
• Molecular Weight: 227.23 g/mol

Description

This compound is a derivative of methanol where the hydrogen atom is replaced by a 4-(2,6-difluorophenyl)-1,3-thiazol-2-yl group. Thiazoles are aromatic compounds that contain both sulfur and nitrogen in a five-membered ring. The presence of fluorine atoms on the phenyl ring can influence the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular formula of this compound is C10H7F2NOS, and its molecular weight is 227.23. The presence of fluorine atoms can influence the compound’s electronic structure, potentially affecting its reactivity and interactions with other molecules.

Scientific Research Applications

Hydrogen Production from Methanol

Methanol serves as a promising hydrogen source due to its high hydrogen content and liquid state at room temperature. Research focuses on methanol steam reforming, partial oxidation, and autothermal reforming, aiming to develop efficient catalysts and reactor technologies for sustainable hydrogen production. Copper-based catalysts, known for their high activity towards CO2 production, and innovative reactor designs like Swiss-roll reactors have been highlighted for their potential to advance the hydrogen-methanol economy (García et al., 2021).

Methanol Synthesis and Applications

Methanol is a foundational chemical in the industry, with applications ranging from fuel to solvent usage. Its role as a peaking fuel in power stations and potential for clean-burning fuel applications underscores its versatility. Research in this area explores methanol's synthesis from CO-rich gas and its use as a transportation fuel or fuel additive, emphasizing methanol's clean combustion and low emissions profile (Cybulski).

Methanol as a Chemical Marker for Insulation Degradation

In the context of power transformers, methanol has been identified as a marker for assessing the condition of solid insulation. Studies confirm the relationship between methanol generation, cellulose degradation, and changes in mechanical properties. This application of methanol as an indicator for the degradation of cellulosic solid insulation in transformer mineral oil highlights its diagnostic utility in monitoring equipment health (Jalbert et al., 2019).

Environmental and Technological Implications of Methanol

Methanol's role extends into environmental science and technology, where its emissions and interactions with the atmosphere are of interest. Methanol emissions from plants contribute significantly to atmospheric chemistry, influencing air quality and climate dynamics. Understanding the terrestrial ecosystem-scale exchange of methanol can inform climate modeling and environmental management strategies (Wohlfahrt et al., 2015).

Safety And Hazards

As with any chemical compound, handling [4-(2,6-Difluorophenyl)-1,3-thiazol-2-yl]methanol would require appropriate safety measures. It’s important to avoid ingestion, inhalation, and contact with skin or eyes.